N-{2-[(4-chlorophenyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide

• IUPAC Name: N-[2-(4-chlorophenyl)sulfanylethyl]-4-methyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C15H15ClN2O4S2/c1-11-2-7-14(10-15(11)18(19)20)24(21,22)17-8-9-23-13-5-3-12(16)4-6-13/h2-7,10,17H,8-9H2,1H3
• InChI Key: OVTOBCDZFHRHMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCCSC2=CC=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H15ClN2O4S2
• Molecular Weight: 386.9 g/mol

Description

N-{2-[(4-chlorophenyl)thio]ethyl}-4-methyl-3-nitrobenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is commonly referred to as CMNB-S-ethyl and is a sulfonamide derivative that has shown promising results in various studies.

Mechanism of Action

The mechanism of action of CMNB-S-ethyl is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, CMNB-S-ethyl has been shown to inhibit the activity of certain proteins involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
CMNB-S-ethyl has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and inflammatory bowel disease. Additionally, CMNB-S-ethyl has been shown to inhibit the growth of cancer cells in vitro and in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of CMNB-S-ethyl is its specificity for certain enzymes and proteins. This makes it a useful tool for studying the activity of these molecules in vitro and in vivo. Additionally, CMNB-S-ethyl has been shown to have low toxicity, making it a safer alternative to other compounds with similar properties.
One limitation of CMNB-S-ethyl is its relatively low solubility in aqueous solutions. This can make it difficult to work with in certain experimental settings. Additionally, the mechanism of action of CMNB-S-ethyl is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research involving CMNB-S-ethyl. One area of interest is the development of CMNB-S-ethyl as a potential anti-cancer drug. Additionally, further studies are needed to fully understand the mechanism of action of CMNB-S-ethyl and its potential applications in other areas of biomedical research. Finally, the development of more soluble derivatives of CMNB-S-ethyl could improve its utility as a tool in experimental settings.

Scientific Research Applications

CMNB-S-ethyl has been extensively studied for its potential applications in biomedical research. It has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development. Additionally, CMNB-S-ethyl has been used as a tool for studying protein-protein interactions and enzyme activity.